Structure-dependent high-TC ferromagnetism in Mn-doped GeSe
Nanoscale Pub Date: 2022-08-11 DOI: 10.1039/D2NR02955C
Abstract
Layered IV–VI diluted magnetic semiconductors (DMSs) have exhibited fascinating ferromagnetism down to atomic layers, but their relatively low Curie temperature (TC, ≤200 K) significantly hinders their practical application. In this work, Mn-doped GeSe (GeMnSe) DMSs with high-TC ferromagnetism (FM) are synthesized by chemical vapor deposition. As the Mn concentration varies, the obtained samples exhibit various structures including single-crystalline nanocombs (SC-NCs), polycrystalline nanoparticles (PC-NPs) and amorphous nanoaggregates (a-NAs). All the samples exhibit FM, and their TC and saturation magnetization (MS) are correlated to their structures. Notably, GeMnSe SC-NCs show a record high TC of 309 K and a record strong magnetic moment of 4.37μB/Mn compared to all the previously-reported IV–VI DMSs. Further analysis shows that the FM originates from the synergetic effect of the Ruderman–Kittel–Kasuya–Yoshida (RKKY) interaction, the crystalline order and the shape anisotropy in the samples. Our results provide a panorama of nanostructure-dependent FM in GeSe-based DMSs and suggest a peculiar playground for investigating fundamental physics and spintronic applications in IV–VI compounds.
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